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Compound of Interest

Compound Name: 2,3-Dichlorobutanal

Cat. No.: B13803849

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2,3-Dichlorobutanal is a reactive chemical intermediate and not a conventional
industrial solvent. The following application notes describe its potential use as a reactive
solvent in specialized synthetic processes. The protocols provided are illustrative and require
thorough experimental validation and safety assessment prior to implementation.

Introduction: The Role of 2,3-Dichlorobutanal as a
Reactive Solvent

2,3-Dichlorobutanal (CAS No. 55775-41-2) is a chlorinated aldehyde primarily utilized as a
key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical
structure, featuring both a reactive aldehyde group and two chlorine-substituted carbons,
makes it a versatile building block for complex organic molecules.[1] While its use as a general-
purpose solvent is limited due to its reactivity and potential hazards, these very characteristics
can be leveraged in specific industrial applications where the solvent also participates in the
reaction.[2][3]

This document outlines the potential application of 2,3-Dichlorobutanal as a reactive solvent,
where it serves not only as the reaction medium but also as a reactant, contributing its carbon
backbone to the final product. This approach can lead to process intensification by reducing the
number of synthetic steps and minimizing solvent waste.
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Physicochemical Properties

A comprehensive, experimentally verified dataset for 2,3-Dichlorobutanal is not readily

available in the literature. The following table summarizes available and estimated data to

guide its potential application.

Property Value Reference(s)
Molecular Formula CaHeCI20 [2][4]
Molecular Weight 140.99 g/mol [1][5]16]
CAS Number 55775-41-2 [1][2][4]
IUPAC Name 2,3-dichlorobutanal [1][6]
Appearance Colorless liquid with a pungent 2]

odor (reported)
Boiling Point 189.51°C (estimate) [21[7]
Density 1.2666 g/cm? (estimate) [2]
Flash Point 60.8°C [2]

Vapor Pressure

1.86 mmHg at 25°C

[2]

Refractive Index

1.4618 (estimate)

[2]7]

Solubility

Data not available, likely
soluble in common organic

solvents.

[2]

Application Note: Synthesis of Substituted

Tetrahydrofurans

This application note details a hypothetical industrial process for the synthesis of 2-(1,2-

dichloroethyl)-tetrahydrofuran derivatives. In this process, 2,3-Dichlorobutanal acts as both

the solvent and the electrophilic aldehyde component in a Prins-type cyclization reaction with a

homoallylic alcohol.
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Reaction Scheme:

The reaction involves the acid-catalyzed addition of a homoallylic alcohol to the aldehyde group
of 2,3-Dichlorobutanal, followed by cyclization to form the tetrahydrofuran ring. The
dichlorinated side chain remains intact, providing a handle for further functionalization.

Experimental Protocol: Acid-Catalyzed Cyclization

Objective: To synthesize a 2-(1,2-dichloroethyl)-tetrahydrofuran derivative using 2,3-
Dichlorobutanal as a reactive solvent.

Materials:

2,3-Dichlorobutanal (reagent grade, >95%)

o Homoallylic alcohol (e.g., 3-buten-1-ol)

» Acid catalyst (e.g., Montmorillonite K-10 clay or Amberlyst-15 resin)
¢ Anhydrous sodium sulfate

e Dichloromethane (for workup)

o Saturated sodium bicarbonate solution

o Standard laboratory glassware for inert atmosphere reactions
 Filtration and evaporation equipment

Procedure:

o Reactor Setup: A 500 mL glass reactor is equipped with a mechanical stirrer, a thermometer,
and a nitrogen inlet. The reactor is charged with 2,3-Dichlorobutanal (250 mL, acting as
solvent and reactant).

o Catalyst Addition: The acid catalyst (e.g., Montmorillonite K-10, 10 g) is added to the stirred
2,3-Dichlorobutanal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reactant Addition: The homoallylic alcohol (e.g., 3-buten-1-ol, 0.5 mol) is added dropwise to
the reactor over 30 minutes, maintaining the internal temperature below 30°C.

Reaction: The mixture is stirred at room temperature for 12-24 hours. The reaction progress
is monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

Catalyst Removal: Upon completion, the solid acid catalyst is removed by filtration.

Workup: The filtrate, containing the product and excess 2,3-Dichlorobutanal, is transferred
to a separatory funnel. Dichloromethane (100 mL) is added, and the organic phase is
washed with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (1 x
100 mL).

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and the solvent (dichloromethane and excess 2,3-Dichlorobutanal) is removed under
reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation or column chromatography
to yield the desired 2-(1,2-dichloroethyl)-tetrahydrofuran derivative.

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reactor Setup
(N2 Atmosphere)

i

Charge 2,3-Dichlorobutanal
(Solvent/Reactant)

i

Add Acid Catalyst
(e.g., Montmorillonite K-10)

i

Add Homoallylic Alcohol
(Dropwise, <30°C)

i

Reaction & Monitoring
(12-24h at RT)

Catalyst Filtration

Workup
(Washing & Extraction)

Drying & Concentration

Purification
(Vacuum Distillation)

Final Product

Click to download full resolution via product page

Caption: Experimental workflow for tetrahydrofuran synthesis.
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Caption: Logical relationship of components in the reaction.

Safety and Handling

Chlorinated solvents and aldehydes pose significant health and environmental risks.[3][8] 2,3-
Dichlorobutanal is expected to be toxic and an irritant to the skin, eyes, and respiratory
system.[2] All handling must be performed in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. Due to its environmental persistence, disposal must follow local regulations for
hazardous chemical waste.[2] A thorough risk assessment should be conducted before
undertaking any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://ecolink.com/info/chlorinated-solvents/
https://www.guidechem.com/encyclopedia/2-3-dichlorobutanal-dic256275.html
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_-2_3-Dichlorobutanal
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_-2_3-Dichlorobutanal
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichlorobutanal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11441850.htm
https://www.nottingham.ac.uk/news/making-chemistry-greener-with-solvent-alternatives
https://www.nottingham.ac.uk/news/making-chemistry-greener-with-solvent-alternatives
https://www.benchchem.com/product/b13803849#solvent-applications-of-2-3-dichlorobutanal-in-industrial-processes
https://www.benchchem.com/product/b13803849#solvent-applications-of-2-3-dichlorobutanal-in-industrial-processes
https://www.benchchem.com/product/b13803849#solvent-applications-of-2-3-dichlorobutanal-in-industrial-processes
https://www.benchchem.com/product/b13803849#solvent-applications-of-2-3-dichlorobutanal-in-industrial-processes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13803849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

